Cas no 53604-83-4 (Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-)
53604-83-4 structure
Product Name:Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-
CAS No:53604-83-4
MF:C15H22ClNO4S
MW:347.857482433319
CID:1583423
Update Time:2024-09-12
Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-
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- Inchi: 1S/C15H22ClNO4S/c1-3-5-9-17(10-6-4-2)22(20,21)14-11-12(15(18)19)7-8-13(14)16/h7-8,11H,3-6,9-10H2,1-2H3,(H,18,19)
- InChI Key: PFYYIMWSQYDYTQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(Cl)C(S(N(CCCC)CCCC)(=O)=O)=C1
Computed Properties
- Exact Mass: 347.09596
Experimental Properties
- Density: 1.249±0.06 g/cm3(Predicted)
- Boiling Point: 499.1±55.0 °C(Predicted)
- PSA: 74.68
- pka: 3.61±0.10(Predicted)
Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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